Cas no 19313-28-1 (Prostaglandin E0 >90% (20% solution in ethyl acetate))

Prostaglandin E0 >90% (20% solution in ethyl acetate) is a high-purity compound supplied as a stable solution for ease of handling and precise dosing. The product is characterized by its >90% purity, ensuring consistency in research and industrial applications. The 20% concentration in ethyl acetate provides a convenient solvent system for further dilution or direct use in synthetic processes. Ethyl acetate is chosen for its favorable solubility properties and moderate evaporation rate, facilitating controlled reaction conditions. This formulation is suitable for biochemical studies, pharmaceutical development, and organic synthesis where Prostaglandin E0 serves as a key intermediate or reference standard. Proper storage under inert conditions is recommended to maintain stability.
Prostaglandin E0 >90% (20% solution in ethyl acetate) structure
19313-28-1 structure
Product Name:Prostaglandin E0 >90% (20% solution in ethyl acetate)
CAS No:19313-28-1
MF:C20H36O5
MW:356.49684715271
CID:144600
PubChem ID:161273
Update Time:2025-11-02

Prostaglandin E0 >90% (20% solution in ethyl acetate) Chemical and Physical Properties

Names and Identifiers

    • Prostan-1-oic acid,11,15-dihydroxy-9-oxo-, (11a,15S)-
    • 13,14-dihydro Prostaglandin E1
    • Prostaglandin E0
    • 13,14-dihydro PGE1
    • 13,14-dihydro-prostaglandin E1
    • 13,14-Dihydroprostaglandinee1
    • 7-[(1R,2R,3R)-3-hydroxy-2-[(3S)-3-hydroxyoctyl]-5-oxocyclopentyl]heptanoic acid
    • 9-OXO-11ALPHA,15S-DIHYDROXY-PROSTAN-1-OIC ACID
    • PGE0
    • prostaglandin E
    • 13,14-Dihydro-prostaglandin E1 (PGE0)
    • 9-oxo-11α,15S-dihydroxy-prostan-1-oic acid
    • (11R)-11α,15α-Dihydroxy-9-oxoprostan-1-oic acid
    • KBioSS_000049
    • Bio1_001293
    • NCGC00161302-03
    • Q27070768
    • Bio2_000049
    • Prostaglandin E0 >90% (20% solution in ethyl acetate)
    • 13,14-dihydroprostaglandin E1
    • KBio3_000098
    • Prostan-1-oic acid, 11,15-dihydroxy-9-oxo-, (11a,15S)-
    • HMS1989C11
    • DPOINJQWXDTOSF-DODZYUBVSA-N
    • Dihydro-pge1
    • BDBM82091
    • HMS1791C11
    • IDI1_033799
    • 3-hydroxy-2-(3-hydroxyoctyl)-5-oxo-Cyclopentaneheptanoate
    • HMS1361C11
    • NCGC00161302-01
    • 19313-28-1
    • 9-oxo-11R,15S-dihydroxy-prostanoic acid
    • KBio2_000049
    • Bio1_000804
    • CHEBI:89310
    • SR-01000946404
    • 11,15-Dihydroxy-9-ketoprostanoate
    • SR-01000946404-1
    • PROSTAN-1-OIC ACID, 11,15-DIHYDROXY-9-OXO-, (11.ALPHA.,15S)-
    • 11.ALPHA.,15-DIHYDROXY-9-OXOPROSTANOIC ACID
    • UNII-C1R6440YGW
    • C1R6440YGW
    • Dihydroprostaglandin E1
    • PD021191
    • Prostan-1-oic acid,11,15-dihydroxy-9-oxo-,(11a,15s)-
    • NCGC00161302-02
    • BP179596
    • NS00121093
    • HMS3648B19
    • J-012500
    • 11,15-Dihydroxy-9-ketoprostanoic acid
    • 3-hydroxy-2-(3-hydroxyoctyl)-5-oxo-Cyclopentaneheptanoic acid
    • 13,14-Dihydro-PGE1
    • Bio1_000315
    • KBioGR_000049
    • DTXSID401317965
    • 11a,15-Dihydroxy-9-oxoprostanoate
    • SCHEMBL5488727
    • LMFA03010144
    • Bio2_000529
    • CBiol_002029
    • (15S)-Dihydroprostaglandin E1
    • CHEMBL1476810
    • BML2-B03
    • KBio3_000097
    • GTPL1946
    • 11a,15-Dihydroxy-9-oxoprostanoic acid
    • Prostan-1-oic acid, 11,15-dihydroxy-9-oxo-, (11alpha,15S)-
    • BSPBio_001329
    • CAS_19313-28-1
    • HMS3402C11
    • PGE1, 13,14-dihydro
    • U-23307
    • KBio2_002617
    • KBio2_005185
    • DB-214586
    • CS-0059606
    • (11Alpha,15s)-11,15-dihydroxy-9-oxo-prostan-1-oic acid
    • HY-113113
    • Inchi: 1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h15-17,19,21,23H,2-14H2,1H3,(H,24,25)/t15-,16+,17+,19+/m0/s1
    • InChI Key: DPOINJQWXDTOSF-DODZYUBVSA-N
    • SMILES: O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1CC[C@H](CCCCC)O)=O

Computed Properties

  • Exact Mass: 356.25600
  • Monoisotopic Mass: 356.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 541.4±35.0 °C at 760 mmHg
  • Flash Point: 295.3±22.4 °C
  • PSA: 94.83000
  • LogP: 3.69910
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

Prostaglandin E0 >90% (20% solution in ethyl acetate) Security Information

Prostaglandin E0 >90% (20% solution in ethyl acetate) Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Prostaglandin E0 >90% (20% solution in ethyl acetate) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P838606-25mg
Prostaglandin E0 >90% (20% solution in ethyl acetate)
19313-28-1
25mg
$ 2991.00 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P911950-1mg
13,14-dihydro Prostaglandin E1
19313-28-1 98%
1mg
¥1,487.70 2022-09-01
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67108-1mg
13,14-dihydro Prostaglandin E1
19313-28-1 98%
1mg
¥987.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67108-5mg
13,14-dihydro Prostaglandin E1
19313-28-1 98%
5mg
¥4028.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67108-10mg
13,14-dihydro Prostaglandin E1
19313-28-1 98%
10mg
¥7048.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67108-500ug
13,14-dihydro Prostaglandin E1
19313-28-1 98%
500ug
¥559.00 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D274874-1mg
Prostaglandin E0 >90% (20% solution in ethyl acetate)
19313-28-1 ≥98%
1mg
¥802.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D274874-10mg
Prostaglandin E0 >90% (20% solution in ethyl acetate)
19313-28-1 ≥98%
10mg
¥4975.90 2023-09-03
SHENG KE LU SI SHENG WU JI SHU
sc-201259-1 mg
13,14-Dihydro-prostaglandin E1 (PGE0),
19313-28-1 98%
1mg
¥722.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-201259A-10 mg
13,14-Dihydro-prostaglandin E1 (PGE0),
19313-28-1 98%
10mg
¥3,610.00 2023-07-11

Additional information on Prostaglandin E0 >90% (20% solution in ethyl acetate)

Prostaglandin E0 >90% (20% Solution in Ethyl Acetate) - CAS 19313-28-1: A Comprehensive Guide

Prostaglandin E0 (CAS 19313-28-1) is a biologically active lipid compound belonging to the prostaglandin family. This >90% pure solution in ethyl acetate represents a valuable research chemical with diverse applications in biomedical studies. As scientists increasingly explore lipid mediators in inflammation and cellular signaling, Prostaglandin E0 20% solution has gained attention for its unique properties among prostaglandin analogs.

The ethyl acetate solvent system in this formulation offers several advantages for laboratory use, including improved solubility and stability compared to aqueous solutions. Researchers frequently search for "Prostaglandin E0 solubility" and "Prostaglandin E0 storage conditions," highlighting the importance of proper handling of this compound. The 20% concentration provides a convenient balance between stability and ease of dilution for experimental protocols.

Recent studies have investigated the potential role of Prostaglandin E0 derivatives in modulating cellular responses, with particular interest in their effects on cyclic AMP levels. This aligns with current research trends focusing on "lipid signaling pathways" and "prostaglandin receptor interactions." The high purity (>90%) of this preparation ensures reliable experimental results, addressing common concerns about batch-to-batch variability in prostaglandin research.

From a technical perspective, the ethyl acetate formulation of Prostaglandin E0 demonstrates excellent stability at recommended storage temperatures (-20°C). This characteristic answers frequent queries about "Prostaglandin E0 stability in organic solvents" and "long-term storage of prostaglandin solutions." The solvent choice also facilitates various analytical techniques, including mass spectrometry and HPLC analysis.

The biochemical research community continues to explore applications of Prostaglandin E0 >90% pure material in studying inflammatory mediators and cellular communication. Current investigations focus on its potential as a reference standard in "prostaglandin quantification methods" and "lipid mediator profiling." These applications make the 20% solution in ethyl acetate particularly valuable for laboratories specializing in eicosanoid research.

Quality control aspects of Prostaglandin E0 preparations remain a critical consideration for researchers. The >90% purity specification ensures minimal interference from related compounds, addressing common experimental challenges in prostaglandin studies. This high-quality standard responds to frequent searches for "high purity prostaglandin standards" and "analytical grade prostaglandins."

In the context of modern biomedical research, the availability of well-characterized Prostaglandin E0 solutions supports advancements in understanding lipid-mediated cellular processes. The ethyl acetate solvent system offers particular advantages for certain experimental protocols, especially those requiring organic phase extraction or compatibility with mass spectrometry interfaces.

As research into lipid signaling expands, the demand for reliable Prostaglandin E0 reference materials continues to grow. The 20% solution concentration provides practical advantages for laboratory workflows, allowing precise dilution to working concentrations while maintaining compound integrity. This addresses common practical concerns in prostaglandin research regarding "accurate prostaglandin dilution protocols."

The characterization of Prostaglandin E0 >90% (20% solution in ethyl acetate) typically includes rigorous analytical validation using techniques such as NMR, HPLC, and mass spectrometry. These quality assurance measures respond to researcher inquiries about "prostaglandin solution characterization methods" and "validation of prostaglandin standards."

Future research directions involving Prostaglandin E0 may explore its potential interactions with newly discovered lipid receptors or its role in specialized cellular microenvironments. The availability of high-quality Prostaglandin E0 solutions will continue to support these investigations, particularly in studies requiring precise control of lipid mediator concentrations.

From a technical standpoint, the ethyl acetate-based formulation of Prostaglandin E0 offers distinct advantages for certain experimental applications compared to other solvent systems. Researchers frequently compare "prostaglandin solubility in different solvents" and "optimal solvent systems for prostaglandin studies," making this information particularly valuable.

The stability profile of Prostaglandin E0 in ethyl acetate has been carefully characterized to provide researchers with reliable storage guidelines. This addresses common practical questions about "prostaglandin solution shelf life" and "optimal storage conditions for lipid mediators," which are critical for experimental reproducibility.

In summary, Prostaglandin E0 >90% (20% solution in ethyl acetate) (CAS 19313-28-1) represents a valuable tool for biomedical research, particularly in studies of lipid signaling and cellular communication. Its formulation combines high purity with practical handling characteristics, addressing many common challenges faced by researchers working with prostaglandins and related lipid mediators.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.